Cas no 2137619-75-9 (7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2137619-75-9
• MF: C₁₀H₁₀F₃N₃O
• MW: 245.201112270355
• CID: 6326229
• PubChem ID: 165478838
• Update Time: 2025-05-20

7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• EN300-1077930
• 2137619-75-9
• 7-propyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol

• Inchi： 1S/C10H10F3N3O/c1-2-3-6-4-7-14-9(10(11,12)13)15-16(7)8(17)5-6/h4-5H,2-3H2,1H3,(H,14,15)
• InChI Key： LFIKAPNJVYTGFY-UHFFFAOYSA-N
• SMILES： FC(C1=NC2=CC(=CC(N2N1)=O)CCC)(F)F

Computed Properties

• Exact Mass: 245.07759644g/mol
• Monoisotopic Mass: 245.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.7Ų

Additional information on 7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol (CAS No. 2137619-75-9)

7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol, identified by its Chemical Abstracts Service number 2137619-75-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the triazoloapyridine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of both propyl and trifluoromethyl substituents in its structure imparts distinct electronic and steric effects, which can modulate its interactions with biological targets.

The synthesis of 7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the trifluoromethyl group, in particular, is a key step that enhances the compound's lipophilicity and metabolic stability. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further investigation.

One of the most compelling aspects of 7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol is its potential as a lead compound in drug discovery. The triazoloapyridine core is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in this molecule may contribute to its ability to interact with various biological targets. For instance, the propyl group can influence receptor binding affinity, while the trifluoromethyl group can enhance binding selectivity.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. 7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol has been investigated for its potential role in modulating enzyme activity and receptor function. Preliminary in vitro experiments suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in signal transduction pathways. These findings are particularly intriguing given the growing interest in targeting these pathways for the treatment of chronic diseases.

The pharmacokinetic properties of 7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol are also of considerable interest. The trifluoromethyl group can improve oral bioavailability by enhancing lipophilicity, while the propyl group may influence metabolic stability. These factors are critical for determining whether a compound can progress to clinical development. Further studies are needed to fully elucidate the pharmacokinetic profile of this molecule.

In addition to its potential therapeutic applications, 7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol may serve as a valuable tool for understanding the structure-activity relationships within the triazoloapyridine class. By systematically varying substituents such as the propyl and trifluoromethyl groups, researchers can gain insights into how these modifications affect biological activity. This information can be used to design more potent and selective compounds in the future.

The synthesis and characterization of 7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol also contribute to the broader field of medicinal chemistry by providing new building blocks for drug discovery. The development of efficient synthetic routes allows for rapid exploration of related compounds with different substituents and functionalities. This flexibility is essential for identifying novel leads with optimized properties.

As research continues to uncover new biological targets and mechanisms of disease, compounds like 7-propyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol will remain at the forefront of pharmaceutical innovation. The combination of computational modeling and experimental validation will be crucial in determining their full potential as therapeutic agents. By leveraging advances in synthetic chemistry and biotechnology，the pharmaceutical industry can accelerate the discovery and development of next-generation drugs.

The future prospects for 7-propyl-2-(trifluoromethyl)-1，2，4-triazolo1，5-apyrldn - 5 - ol (CAS No 21376 19 - 75 - 9) are promising，given its unique structural features and potential biological activities。 Further research is warranted to explore its mechanisms of action，optimize its pharmacokinetic properties，and evaluate its efficacy in preclinical models。 Collaborative efforts between academic researchers，industrial scientists，and regulatory agencies will be essential to bring this compound from bench to bedside。